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Compound of Interest

Heptadecan-9-yl 10-
Compound Name:
bromodecanoate

Cat. No.: B15548615

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be
substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. All
laboratory personnel should be thoroughly trained in chemical safety and handling procedures
before working with Heptadecan-9-yl 10-bromodecanoate.

Introduction

Heptadecan-9-yl 10-bromodecanoate (CAS No. 2761458-99-3) is a lipid molecule
intermediate with applications in the synthesis of various lipid-based compounds, including
those used in drug delivery systems like lipid nanoparticles.[1] As with any chemical substance,
a thorough understanding of its potential hazards and proper handling procedures is
paramount to ensure the safety of laboratory personnel and the integrity of research. This guide
provides a comprehensive overview of the available safety data, recommended handling
protocols, and general experimental methodologies for assessing the safety profile of this and
similar compounds.

Hazard Identification and Classification

According to the available Safety Data Sheet (SDS), Heptadecan-9-yl 10-bromodecanoate is
not classified as a hazardous substance under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[2] HowevVer, it is crucial to note that the
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absence of a formal hazard classification does not imply that the substance is entirely benign.
Due to the limited toxicological data, this compound should be handled with the care afforded
to all new or uncharacterized chemical entities. The presence of a bromine atom in the
molecule suggests a need for caution, as organobromine compounds can possess irritant or
other hazardous properties.

GHS Information

The following table summarizes the available GHS classification information.

Parameter Information Reference
GHS Classification Not classified as a hazard [2]
Pictograms No data available

Signal Word No data available

Hazard Statements No data available

Precautionary Statements No data available

Physical and Chemical Properties

Limited data is available for the physical and chemical properties of Heptadecan-9-yl 10-
bromodecanoate. The following table presents the known information.
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Property Value Reference
Molecular Formula C27H53BrO2 [2]
Molecular Weight 489.6 g/mol [2]
Appearance Liquid [2]
Odor No data available [2]
Melting Point No data available [2]
Boiling Point No data available [2]
Flash Point No data available [2]
Density No data available [2]

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
stability of the compound.

Personal Protective Equipment (PPE)

Given the limited hazard data, a conservative approach to PPE is recommended. The following
table outlines the suggested personal protective equipment.
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Protection Type

Recommended PPE

Specifications and Use
Cases

Eye and Face Protection

Safety goggles with side-
shields or a face shield.

Must conform to EN 166 (EU)
or NIOSH (US) standards. A
face shield is recommended
when there is a risk of

splashing.

Hand Protection

Chemical-impermeable gloves.

Nitrile or neoprene gloves are
recommended. Gloves should
be inspected before use and
replaced immediately if

contaminated.

Body Protection

Fire/flame resistant and

impervious lab coat.

Should be worn over personal
clothing to protect against

splashes and spills.

Respiratory Protection

Not generally required if

handled in a fume hood.

A NIOSH-approved respirator
may be necessary if working
outside of a fume hood or if

aerosols may be generated.

Engineering Controls

Control Recommendation

Ventilation Use only in a chemical fume hood.[2]
Storage

Condition Recommendation Reference

Temperature Store at -20°C. [2]

Container Store in a tightly closed vessel.  [2]

Incompatibilities

Avoid heat, flames, sparks,

and oxidizing agents.

[2]
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Emergency Procedures
First-Aid Measures

Exposure Route

First-Aid Procedure Reference

Skin Contact

Immediately wash the skin with
copious amounts of water for

at least 15 minutes while

removing contaminated [2]
clothing and shoes. If irritation
persists, seek medical

attention.

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes, separating 2]
the eyelids with fingers. If

irritation persists, seek medical

attention.

Remove to fresh air. In severe

Inhalation cases or if symptoms persist, [2]
seek medical attention.
Wash out the mouth with
) copious amounts of water for
Ingestion (2]

at least 15 minutes. Seek

medical attention.

Eire-Fighting Measures

Measure

Recommendation Reference

Suitable Extinguishing Media

Use dry powder or carbon

[2]

dioxide extinguishers.

Protective Equipment

Wear protective clothing and a
self-contained breathing [2]

apparatus.
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Accidental Release Measures

Measure Recommendation Reference

Wear suitable personal
) protective equipment, including
Personal Precautions ] ] [2]
a respirator, gloves, protective

clothing, and eye protection.

Mix with sand or a similar inert
) absorbent material, sweep up,
Cleaning Up ) ) [2]
and keep in a tightly closed

container for disposal.

_ _ Do not allow the material to
Environmental Precautions ) [2]
enter drains or water courses.

Experimental Protocols for Safety Assessment

While specific experimental data for Heptadecan-9-yl 10-bromodecanoate is not publicly
available, the following are general methodologies for key experiments that would be
conducted to assess the safety of a novel chemical entity of this class.

Acute Oral Toxicity (OECD Guideline 423)

Objective: To determine the acute oral toxicity of the substance.
Methodology:
o Animal Model: Typically, rats are used.

o Dosage: A limit test is often performed first, where a single group of animals is dosed at 2000
mg/kg body weight.

o Administration: The substance is administered by gavage.

» Observation: Animals are observed for mortality, clinical signs of toxicity, and changes in
body weight for a period of 14 days.
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» Necropsy: At the end of the observation period, all animals are subjected to a gross
necropsy.

e Endpoint: The LD50 (the dose that is lethal to 50% of the test population) is determined. For
many long-chain fatty acid esters, the oral LD50 is found to be greater than 2000 mg/kg bw.

In Vitro Skin Corrosion: Human Skin Model Test (OECD
Guideline 431)

Objective: To determine the skin corrosion potential of the substance.

Methodology:

o Test System: A reconstituted human epidermis model is used.

o Application: The test substance is applied topically to the skin model.

o Exposure: The substance is left in contact with the skin model for a defined period.
 Viability Assessment: Cell viability is measured, typically using an MTT assay.

o Classification: The substance is classified as corrosive or non-corrosive based on the
reduction in cell viability compared to negative controls.

Bacterial Reverse Mutation Test (Ames Test; OECD
Guideline 471)

Objective: To assess the mutagenic potential of the substance.
Methodology:

o Test System: Strains of Salmonella typhimurium and Escherichia coli with specific mutations
are used.

o Treatment: The bacterial strains are exposed to the test substance at various concentrations,
both with and without metabolic activation (using a liver S9 fraction).
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» Scoring: The number of revertant colonies (colonies that have regained the ability to grow in
the absence of a required amino acid) is counted.

« Interpretation: A significant, dose-related increase in the number of revertant colonies
indicates that the substance is mutagenic.

Visualizations
Safe Handling Workflow
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3. Don Appropriate PPE
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4. Weigh and Handle Compound
in Fume Hood

5. Perform Experiment
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and Work Surfaces
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Designated Containers
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Wash Hands
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Caption: A generalized workflow for the safe handling of laboratory chemicals.

Hazard Relationship Diagram
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Caption: Interrelationship of major GHS hazard categories for a chemical substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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